![molecular formula C9H5BrN2O2S2 B8797034 5-[(5-BROMO-2-THIENYL)METHYLENE]-2-THIOXODIHYDRO-4,6(1H,5H)-PYRIMIDINEDIONE CAS No. 260780-33-4](/img/structure/B8797034.png)
5-[(5-BROMO-2-THIENYL)METHYLENE]-2-THIOXODIHYDRO-4,6(1H,5H)-PYRIMIDINEDIONE
Cat. No. B8797034
M. Wt: 317.2 g/mol
InChI Key: FOPCKFPCCBEILD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06440985B1
Procedure details
In a procedure identical to Example 1, 0.144 g (1 mmol) of 4,6-dihydroxy-2-mercaptopyrimidine, and 0.207 g (1 mmol) of 5-bromothiophenecarboxaldehyde in a solution of 2 ml of glacial acetic acid and 4 ml of DMF was heated at 80° C. for 12 hours. Upon cooling to room temperature, the reaction was poured into water and the precipitate collected by filtration. The crude product was washed with water, and the solid boiled in methanol for 1 minute. Filtration provided 92 mg of product as an orange solid.
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:7]=[C:6]([OH:8])[N:5]=[C:4]([SH:9])[N:3]=1.[Br:10][C:11]1[S:15][C:14]([CH:16]=O)=[CH:13][CH:12]=1.C(O)(=O)C.CN(C=O)C>O>[Br:10][C:11]1[S:15][C:14]([CH:16]=[C:7]2[C:6](=[O:8])[NH:5][C:4](=[S:9])[NH:3][C:2]2=[O:1])=[CH:13][CH:12]=1
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Inputs
Step One
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Name
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|
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Quantity
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0.144 g
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Type
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reactant
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Smiles
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OC1=NC(=NC(=C1)O)S
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Name
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|
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Quantity
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0.207 g
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Type
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reactant
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Smiles
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BrC1=CC=C(S1)C=O
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
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C(C)(=O)O
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|
Name
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|
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Quantity
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4 mL
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Type
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reactant
|
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Smiles
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CN(C)C=O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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the precipitate collected by filtration
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WASH
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Type
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WASH
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Details
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The crude product was washed with water
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FILTRATION
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Type
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FILTRATION
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|
Details
|
Filtration
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Outcomes
Product
Details
Reaction Time |
1 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=CC=C(S1)C=C1C(NC(NC1=O)=S)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 92 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 29% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
